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Compound of Interest

Compound Name: MX69-102

Cat. No.: B15138712 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like MX69-102 is paramount. This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the responsible management of MX69-102 in a laboratory setting.

MX69-102 is a small-molecule inhibitor of the MDM2-p53 interaction, designed to induce the

degradation of the MDM2 oncoprotein.[1] While the Safety Data Sheet (SDS) for MX69-102
indicates that it is not classified as a hazardous substance or mixture, its potent biological

activity as a compound used in cancer research necessitates careful handling and disposal

procedures to minimize any potential environmental or health impacts.[1]

Summary of Key Safety Information
Below is a summary of the pertinent safety information for MX69-102.
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Parameter Information Source

Chemical Name MX69-102 MedChemExpress

CAS Number 2925583-17-9 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Potential Hazards
May emit irritant fumes during

combustion.
[1]

First Aid: Eye Contact

Remove contact lenses, flush

eyes with large amounts of

water, and seek medical

attention.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with

water and remove

contaminated clothing.

[1]

First Aid: Inhalation

Move to fresh air. If breathing

is difficult, provide

cardiopulmonary resuscitation.

[1]

First Aid: Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Seek

medical attention.

[1]

Fire Fighting Media

Use water spray, dry chemical,

foam, or carbon dioxide

extinguishers.

[1]

Step-by-Step Disposal Procedures
The following procedures provide a clear, step-by-step guide for the proper disposal of MX69-
102, ensuring the safety of laboratory personnel and compliance with standard laboratory

practices.

Personal Protective Equipment (PPE)
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Before handling MX69-102 for disposal, all personnel must wear appropriate PPE to prevent

accidental exposure.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Segregation of Waste
Proper segregation of waste is critical to ensure that MX69-102 is disposed of correctly.

Solid Waste: All solid waste contaminated with MX69-102, including unused compound,

contaminated lab supplies (e.g., weigh boats, pipette tips, tubes), and contaminated PPE,

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing MX69-102 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless compatible.

Sharps: Any sharps contaminated with MX69-102 (e.g., needles, syringes) must be disposed

of in a designated sharps container that is puncture-resistant and leak-proof.

Waste Container Labeling
All waste containers must be accurately and clearly labeled to ensure proper identification and

handling by waste management personnel.

Label Content: The label should include:

The words "Hazardous Waste"

The full chemical name: "MX69-102"

The CAS Number: "2925583-17-9"

The approximate concentration and volume/mass of the waste
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The date of accumulation

The name of the principal investigator or laboratory contact

Storage of Waste
Waste containers should be stored in a designated and secure area within the laboratory

pending pickup by a certified waste management provider.

Storage Location: Store in a well-ventilated area, away from incompatible materials.

Container Integrity: Ensure containers are kept closed and are not leaking.

Final Disposal
The final disposal of MX69-102 waste must be conducted through the institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal company.

Do Not Dispose Down the Drain: Under no circumstances should liquid waste containing

MX69-102 be poured down the sink.

Do Not Dispose in Regular Trash: Solid waste contaminated with MX69-102 should not be

placed in the regular trash.

Schedule a Pickup: Contact your institution's EHS office to schedule a pickup of the

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of MX69-102.
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Caption: Logical workflow for the proper disposal of MX69-102.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and responsible disposal of MX69-102, contributing to a secure and compliant research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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